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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanenitrile

Cat. No.: B1338764 Get Quote

Introduction: Unveiling the Potential of a Versatile
Building Block
In the landscape of modern organic synthesis, the strategic introduction of quaternary carbon

centers is a paramount challenge. These sterically congested motifs are integral to a vast array

of biologically active molecules, from pharmaceuticals to agrochemicals. 2-Bromo-2-
methylpropanenitrile, also known by synonyms such as α-bromoisobutyronitrile and 2-bromo-

2-cyanopropane, has emerged as a highly effective and versatile building block for the

construction of these crucial structural units.[1][2][3] Its unique structure, featuring a tertiary

bromide and a nitrile group on the same carbon, imparts a distinct reactivity profile that can be

harnessed for a variety of synthetic transformations. This guide provides an in-depth

exploration of the applications of 2-bromo-2-methylpropanenitrile, complete with detailed

protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Physicochemical Properties and Safety
Considerations
A thorough understanding of the physical and chemical properties of a reagent is fundamental

to its safe and effective use.

Table 1: Physicochemical Properties of 2-Bromo-2-methylpropanenitrile[1][2][3]
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Property Value

Molecular Formula C₄H₆BrN

Molecular Weight 148.00 g/mol

Appearance Colorless to light yellow liquid

Boiling Point ~139.5 °C (estimated)[4]

Density ~1.48 g/cm³

CAS Number 41658-69-9

Safety is paramount when handling 2-bromo-2-methylpropanenitrile. It is classified as a

flammable liquid and is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1][3] Appropriate personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times. All

manipulations should be conducted in a well-ventilated fume hood.

Core Applications in Organic Synthesis
The synthetic utility of 2-bromo-2-methylpropanenitrile primarily stems from its ability to act

as an electrophile in nucleophilic substitution reactions and as a precursor to the 2-cyano-2-

propyl radical.

Nucleophilic Substitution Reactions: A Gateway to
Quaternary Centers
The tertiary nature of the carbon bearing the bromine atom dictates that nucleophilic

substitution reactions proceed predominantly through an S(_N)1 mechanism.[5][6] This

involves the formation of a relatively stable tertiary carbocation, which is then trapped by a

nucleophile. This pathway allows for the facile introduction of a gem-dimethyl group substituted

with a nitrile, a valuable synthon in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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